1-(2-fluorophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}methanesulfonamide

• Molecular Formula: C17H17FN4O2S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C17H17FN4O2S/c1-22-11-15(9-20-22)17-13(6-4-8-19-17)10-21-25(23,24)12-14-5-2-3-7-16(14)18/h2-9,11,21H,10,12H2,1H3
• InChI Key: ZRTOZSVBXTXRQM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=C(C=CC=N2)CNS(=O)(=O)CC3=CC=CC=C3F

Description

This compound features a methanesulfonamide core linked to a 2-fluorophenyl group and a pyridine ring substituted with a 1-methylpyrazol-4-yl moiety. Such structural motifs are common in bioactive molecules, including kinase inhibitors and acetylcholinesterase modulators .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-fluorophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}methanesulfonamide typically involves multiple steps, including the formation of intermediate compounds. The process often begins with the preparation of the pyrazolyl and pyridinyl intermediates, followed by their coupling with the fluorophenyl group.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods aim to optimize yield and purity while minimizing reaction time and cost .

Chemical Reactions Analysis

Types of Reactions

1-(2-fluorophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}methanesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions, particularly at the fluorophenyl and pyrazolyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may introduce new functional groups into the compound .

Scientific Research Applications

1-(2-fluorophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}methanesulfonamide has several scientific research applications, including:

Medicinal Chemistry: The compound is investigated for its potential as a therapeutic agent, particularly in targeting specific enzymes and receptors.

Biology: It is used in biological studies to understand its effects on cellular processes and pathways.

Pharmacology: The compound is studied for its pharmacokinetic and pharmacodynamic properties, including its absorption, distribution, metabolism, and excretion.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}methanesulfonamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved in its mechanism of action include signal transduction pathways and metabolic pathways .

Comparison with Similar Compounds

Structural Analogues with Sulfonamide Groups

Compounds sharing the sulfonamide functional group but differing in substituents are compared below.

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Activity	Reference
Target Compound	2-fluorophenyl, pyridinylmethyl-1-methylpyrazole	375.4 (calculated)	Not explicitly reported	-
4-Methyl-N-{1-[3-(trifluoromethyl)benzyl]-1H-pyrazol-4-yl}benzenesulfonamide	3-(trifluoromethyl)benzyl, 4-methylphenyl	365.3	Crystallographic data available
N-[1-[(3-Chlorophenoxy)methyl]-1H-pyrazol-4-yl]-1-ethyl-1H-pyrazole-4-sulfonamide	3-chlorophenoxy, ethylpyrazole	411.9	Synthetic intermediate; no bioactivity data

Key Observations :

• The trifluoromethyl group in increases electronegativity and steric bulk compared to the target compound’s 2-fluorophenyl group.

Fluorophenyl-Containing Analogues

Fluorine substitution impacts pharmacokinetics and target binding.

Compound Name	Core Structure	Fluorine Position	Bioactivity Context	Reference
Target Compound	Methanesulfonamide + pyridine-pyrazole	2-fluorophenyl	Unknown (structural similarity to kinase inhibitors)	-
1-[3-(2-Fluorophenyl)-1-methyl-pyrazol-4-yl]-N-(6-quinolylmethyl)methanamine (Compound 4, )	Pyrazole-quinoline hybrid	2-fluorophenyl	Acetylcholinesterase inhibition (IC₅₀: ~2 µM)
AB-FUBINACA ()	Indazole carboxamide	4-fluorophenyl	Cannabinoid receptor agonist
HE67 (N-[(2-Fluorophenyl)methyl]-1-[2-(1-methylpyrrolo[2,3-b]pyridin-3-yl)ethyl]piperidine-4-carboxamide)	Pyrrolopyridine-piperidine	2-fluorophenyl	Ant-associated Streptomyces metabolite

Key Observations :

• Compound 4 in shares the 2-fluorophenyl group and pyrazole but replaces sulfonamide with a methanamine linker, reducing polarity.
• AB-FUBINACA’s 4-fluorophenyl group may alter receptor binding compared to the target’s 2-fluorine position.

Pyridine-Pyrazole Hybrids

Heterocyclic frameworks influence solubility and target engagement.

Compound Name	Heterocyclic System	Additional Features	Reference
Target Compound	Pyridine linked to 1-methylpyrazole	Methanesulfonamide, 2-fluorophenyl	-
N-[4,6-Diamino-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-5-pyrimidinyl]-N-methyl-¹³C-d₃-carbamate ()	Pyrazolo[3,4-b]pyridine-pyrimidine	¹³C-labeled, carbamate
4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide ()	Pyrazolopyrimidine-chromenone	Chromenone core, dual fluorine atoms

Key Observations :

• ’s chromenone-containing analogue shows a melting point of 175–178°C, suggesting higher crystallinity than the target compound.

Physicochemical and Pharmacokinetic Trends

• Sulfonamide vs. Carboxamide : Sulfonamides (target compound, ) generally exhibit higher metabolic stability than carboxamides (HE67 in ) due to resistance to esterase cleavage.
• Fluorine Position : 2-Fluorophenyl groups (target, ) may enhance orthosteric binding compared to para-substituted analogues (e.g., ).
• Heterocyclic Impact : Pyridine-pyrazole systems (target) balance lipophilicity and aqueous solubility, whereas pyrrolopyridines (HE67, ) may improve blood-brain barrier penetration.